Cas no 2680794-97-0 (benzyl N-benzyl-N-2-(4-ethylphenyl)-2-hydroxyethylcarbamate)

• Product Name: benzyl N-benzyl-N-2-(4-ethylphenyl)-2-hydroxyethylcarbamate
• CAS No: 2680794-97-0
• MF: C₂₅H₂₇NO₃
• MW: 389.486787080765
• CID: 5627229
• PubChem ID: 165926000
• Update Time: 2025-11-01

benzyl N-benzyl-N-2-(4-ethylphenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-benzyl-N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate
• 2680794-97-0
• EN300-28302557
• benzyl N-benzyl-N-2-(4-ethylphenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C25H27NO3/c1-2-20-13-15-23(16-14-20)24(27)18-26(17-21-9-5-3-6-10-21)25(28)29-19-22-11-7-4-8-12-22/h3-16,24,27H,2,17-19H2,1H3
• InChI Key： GTUKDJCZOGVTLQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(CC)=CC=1)CN(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 389.19909372g/mol
• Monoisotopic Mass: 389.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-benzyl-N-2-(4-ethylphenyl)-2-hydroxyethylcarbamate

Benzyl N-Benzyl-N-2-(4-Ethylphenyl)-2-Hydroxyethylcarbamate: A Comprehensive Overview

Benzyl N-benzyl-N-2-(4-ethylphenyl)-2-hydroxyethylcarbamate, also known by its CAS registry number 2680794-97-0, is a complex organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials science.

The molecular structure of benzyl N-benzyl-N-2-(4-ethylphenyl)-2-hydroxyethylcarbamate is characterized by a benzyl group attached to a carbamate functional group, which is further connected to a 4-ethylphenyl moiety. This arrangement imparts the compound with hydrophilic and hydrophobic properties, making it versatile for various chemical reactions and applications. Recent studies have highlighted its role in the synthesis of bioactive molecules, where its structural flexibility allows for the creation of compounds with desired pharmacokinetic profiles.

One of the key areas of research involving this compound is its application in drug delivery systems. Scientists have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can significantly improve the pharmacokinetics of poorly soluble drugs, making them more effective in treating various diseases.

In addition to its pharmaceutical applications, benzyl N-benzyl-N-2-(4-ethylphenyl)-2-hydroxyethylcarbamate has also been investigated for its potential in polymer chemistry. Researchers have found that this compound can serve as a building block for synthesizing biodegradable polymers, which are increasingly sought after in the field of sustainable materials science. These polymers have shown promise in applications such as biocompatible coatings and controlled-release drug delivery systems.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall cost and environmental impact of manufacturing this compound on an industrial scale.

Furthermore, studies have explored the biological activity of this compound, particularly its interactions with enzymes and cellular receptors. Preliminary findings suggest that it may exhibit anti-inflammatory and antioxidant properties, opening up new avenues for its use in therapeutic agents targeting chronic diseases such as arthritis and neurodegenerative disorders.

In conclusion, benzyl N-benzyl-N-2-(4-ethylphenyl)-2-hydroxyethylcarbamate (CAS No: 2680794-97-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.